Cas no 1006466-09-6 (N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline)

• Product Name: N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline
• CAS No: 1006466-09-6
• MF: C₁₂H₁₂F₃N₃
• MW: 255.23899269104
• CID: 4558842
• PubChem ID: 19618995
• Update Time: 2025-06-08

N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-(trifluoromethyl)aniline
• N-[(1-methylpyrazol-4-yl)methyl]-2-(trifluoromethyl)aniline
• Z137780018
• G43217
• EN300-45552
• 1006466-09-6
• AKOS000262814
• N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline

• Inchi： 1S/C12H12F3N3/c1-18-8-9(7-17-18)6-16-11-5-3-2-4-10(11)12(13,14)15/h2-5,7-8,16H,6H2,1H3
• InChI Key： ZNMSAQXCMZZYIV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NCC1C=NN(C)C=1)(F)F

Computed Properties

• Exact Mass: 255.098332g/mol
• Monoisotopic Mass: 255.098332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 255.24g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 29.8

Additional information on N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline

Introduction to N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline (CAS No. 1006466-09-6)

N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline, a compound with the chemical identifier CAS No. 1006466-09-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a 1-methyl-1H-pyrazol-4-yl moiety and a trifluoromethyl group, contribute to its unique chemical properties and biological activities.

The 1-methyl-1H-pyrazol-4-yl substituent is a key component that imparts specific electronic and steric properties to the molecule. Pyrazole derivatives are well-known for their versatility in medicinal chemistry, often serving as scaffolds for the development of bioactive compounds. The methyl group at the 1-position of the pyrazole ring enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and interaction with biological targets. This feature is particularly valuable in the design of orally active drugs.

The second major structural element, the trifluoromethyl group, is another critical feature that influences the pharmacological profile of N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline. Trifluoromethyl groups are frequently incorporated into pharmaceutical compounds due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, this group can enhance the binding strength of a molecule to its target receptor, leading to increased efficacy and prolonged duration of action. This property makes it an attractive moiety for drug design, especially in cases where high affinity is desired.

The combination of these two key structural elements, the 1-methyl-1H-pyrazol-4-yl moiety and the trifluoromethyl group, results in a compound with a rich pharmacological potential. Recent studies have demonstrated that such molecular architectures are effective in modulating various biological pathways, making them promising candidates for therapeutic intervention.

In recent years, there has been a growing interest in exploring the therapeutic applications of pyrazole derivatives. These compounds have shown promise in various disease models, including cancer, inflammation, and infectious diseases. The specific substitution pattern in N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline is designed to optimize its interaction with biological targets while minimizing off-target effects. This balance is crucial for developing safe and effective pharmaceutical agents.

The synthesis of N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has facilitated the efficient construction of complex molecular frameworks.

The pharmacological evaluation of N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline has revealed several interesting properties. In vitro studies have indicated that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as an inhibitor or modulator of these pathways. Additionally, preliminary in vivo studies have shown promising results in animal models, demonstrating its ability to produce desired biological effects without significant toxicity.

The development of new drugs is often a lengthy and complex process that involves extensive testing and regulatory approval. However, compounds like N-(1-Methyl-1H-pyrazol-4-yl)methyl-2-(trifluoromethyl)aniline offer hope for accelerating this process by providing valuable starting points for further optimization. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity.

The impact of such advancements on drug discovery cannot be overstated. The ability to design molecules with specific structural features allows for targeted intervention at the molecular level, leading to more effective treatments for various diseases. As our understanding of biological systems continues to grow, so does our capacity to develop innovative therapeutics.

In conclusion, N-(1-Methyl-1H-pyrazol-4-ylmethyl)-2-(trifluoromethylaniline (CAS No. 1006466-09) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new applications, this compound represents a promising addition to the arsenal of drugs used to combat various diseases.